Cas no 202522-22-3 (1-[4-fluoro-2-(trifluoromethyl)phenyl]methanamine)

• Product Name: 1-[4-fluoro-2-(trifluoromethyl)phenyl]methanamine
• CAS No: 202522-22-3
• MF: C₈H₇F₄N
• MW: 193.141495943069
• MDL: MFCD00061164
• CID: 92316
• PubChem ID: 2734878
• Update Time: 2025-06-07

1-[4-fluoro-2-(trifluoromethyl)phenyl]methanamine Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-(trifluoromethyl)benzylamine
• (4-fluoro-2-(trifluoromethyl)phenyl)methanamine
• [4-fluoro-2-(trifluoromethyl)phenyl]methanamine
• 4-Fluoro-2-(trifluoromethyl)benzenemethanamine
• [[4-Fluoro-2-(trifluoromethyl)phenyl]methyl]amine
• 1-[4-Fluoro-2-(trifluoromethyl)phenyl]methanamine
• 4-Fluoro-2-(trifluoromethyl)benzyl amine
• BLQGRYYLPWCHMA-UHFFFAOYSA-N
• Benzenemethanamine, 4-fluoro-2-(trifluoromethyl)-
• 4-Fluoro-2-trifluoromethylbenzylamine
• [4-fluoro-2-(trifluoromethyl)phenyl]methylamine
• J-013151
• MFCD00061164
• CK2393
• 4-fluoro-2-trifluoromethyl benzylamine
• PS-8322
• Benzenemethanamine,4-fluoro-2-(trifluoromethyl)-
• A814360
• AKOS009157268
• EN300-40141
• CS-W015787
• SY061752
• 2-trifluoromethyl-4-fluorobenzylamine
• SCHEMBL109671
• DTXSID10370549
• Z407959090
• {[4-fluoro-2-(trifluoromethyl)phenyl]methyl}amine
• 202522-22-3
• FT-0618451
• (4-fluoro-2-(trifluoromethyl)phenyl)-methanamine
• 4-FLUORO-2-TRIFLUOROMETHYLBENZYL AMINE
• DB-045136
• 1-[4-fluoro-2-(trifluoromethyl)phenyl]methanamine

• MDL： MFCD00061164
• Inchi： 1S/C8H7F4N/c9-6-2-1-5(4-13)7(3-6)8(10,11)12/h1-3H,4,13H2
• InChI Key： BLQGRYYLPWCHMA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1CN)F)(F)F

Computed Properties

• Exact Mass: 193.05100
• Monoisotopic Mass: 193.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: liquid
• Density: 1.312
• Melting Point: No data available
• Boiling Point: 177 ºC
• Flash Point: 73 ºC
• Refractive Index: 1.453
• PSA: 26.02000
• LogP: 3.00350
• Solubility: Not determined
• Sensitiveness: Air Sensitive

1-[4-fluoro-2-(trifluoromethyl)phenyl]methanamine Security Information

• Signal Word：warning
• Hazard Statement： Corrosive/Store under nitrogen
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：2735
• Hazard Category Code： 34
• Safety Instruction： S45-S36/37/39-S26
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Risk Phrases：R34
• Packing Group：III
• Safety Term：8
• Packing Group：III
• Hazard Level：8
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1-[4-fluoro-2-(trifluoromethyl)phenyl]methanamine

Research Brief on 1-[4-fluoro-2-(trifluoromethyl)phenyl]methanamine (CAS: 202522-22-3): Recent Advances and Applications

1-[4-fluoro-2-(trifluoromethyl)phenyl]methanamine (CAS: 202522-22-3) is a fluorinated aromatic amine that has garnered significant attention in the chemical, biological, and pharmaceutical research communities due to its unique structural properties and potential therapeutic applications. This compound, characterized by the presence of both fluorine and trifluoromethyl groups on the phenyl ring, exhibits enhanced metabolic stability and lipophilicity, making it a promising candidate for drug development. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive molecules, particularly in the areas of central nervous system (CNS) disorders, oncology, and infectious diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 1-[4-fluoro-2-(trifluoromethyl)phenyl]methanamine as a building block for novel serotonin receptor modulators. The study demonstrated that derivatives of this compound exhibited high affinity for 5-HT_2A and 5-HT_2C receptors, suggesting potential applications in treating psychiatric disorders such as schizophrenia and depression. The incorporation of the trifluoromethyl group was found to significantly enhance binding affinity and selectivity, underscoring the importance of this structural motif in drug design.

Another notable advancement was reported in a 2024 ACS Chemical Biology article, where 1-[4-fluoro-2-(trifluoromethyl)phenyl]methanamine was utilized as a precursor for the development of covalent inhibitors targeting SARS-CoV-2 main protease (M^pro). The study highlighted the compound's ability to form stable interactions with the protease active site, leading to potent antiviral activity. This research opens new avenues for repurposing fluorinated amines in the fight against emerging viral pathogens.

From a synthetic chemistry perspective, recent efforts have focused on optimizing the production of 1-[4-fluoro-2-(trifluoromethyl)phenyl]methanamine to improve yield and scalability. A 2023 Organic Process Research & Development paper detailed a novel catalytic reductive amination protocol that achieved >90% yield under mild conditions, addressing previous challenges associated with the synthesis of this compound. This methodological advancement is expected to facilitate its broader adoption in industrial and academic settings.

In conclusion, 1-[4-fluoro-2-(trifluoromethyl)phenyl]methanamine (CAS: 202522-22-3) represents a versatile and pharmacologically relevant scaffold with diverse applications in medicinal chemistry. Ongoing research continues to uncover its potential in addressing unmet medical needs, while advancements in synthetic methodologies promise to enhance its accessibility for further exploration. Future studies may focus on expanding its therapeutic scope and elucidating its mechanism of action in various biological systems.